1-(1-Fluoro-cyclopropyl)-4-methyl-benzene

• Molecular Formula: C10H11F
• Molecular Weight: 150.19 g/mol
• IUPAC Name: 1-(1-fluorocyclopropyl)-4-methylbenzene
• InChI: InChI=1S/C10H11F/c1-8-2-4-9(5-3-8)10(11)6-7-10/h2-5H,6-7H2,1H3
• InChI Key: RLPHPOJYPJHNRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2(CC2)F

Description

1-(1-Fluoro-cyclopropyl)-4-methyl-benzene is a useful research compound. Its molecular formula is C10H11F and its molecular weight is 150.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 1-(2,2-dichloro-1-fluoro-cyclopropyl)-4-methyl-benzene (1.18 g, 5.39 mmol) in THF (10 mL) was added at 0° C. to a suspension of lithium aluminum hydride (1.64 g, 43.1 mmol) in THF. The reaction mixture was stirred for 16 h at RT, then another portion of lithium aluminum hydride (613 mg, 16.1 mmol) was added, then after 3 h, 1 M aq. potassium sodium tartrate solution, methanol and ethyl acetate were added. The organic layer was washed with brine, dried (MgSO4), and evaporated. Chromatography (SiO2, heptane) afforded the title compound (702 mg, 87%). Colourless liquid, MS (EI) 150.1 (M+).